5-ethylheptanoic acid
Description
5-Ethylheptanoic acid is a chemical compound with the CAS Number: 1339912-26-3 . It has a molecular weight of 158.24 . It is a liquid at room temperature .
Molecular Structure Analysis
The 5-ethylheptanoic acid molecule contains a total of 28 bonds. There are 10 non-H bond(s), 1 multiple bond(s), 6 rotatable bond(s), 1 double bond(s), 1 carboxylic acid(s) (aliphatic), and 1 hydroxyl group(s) .Physical And Chemical Properties Analysis
5-Ethylheptanoic acid is a liquid at room temperature . The storage temperature is at room temperature .Safety and Hazards
The safety information for 5-ethylheptanoic acid includes several hazard statements: H315 (Causes skin irritation), H318 (Causes serious eye damage), and H335 (May cause respiratory irritation) . Precautionary statements include recommendations for handling and storage, such as avoiding breathing dust/fume/gas/mist/vapors/spray and storing in a well-ventilated place .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-ethylheptanoic acid can be achieved through a multi-step process involving the reaction of starting materials with various reagents and catalysts.", "Starting Materials": [ "1-bromopentane", "hexanoic acid", "sodium ethoxide", "sodium borohydride", "acetic acid", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "magnesium sulfate", "diethyl ether", "petroleum ether" ], "Reaction": [ "Step 1: Synthesis of 5-ethylhexanoic acid from 1-bromopentane and hexanoic acid using sodium ethoxide as a base and acetic acid as a solvent.", "Step 2: Reduction of 5-ethylhexanoic acid to 5-ethylhexanal using sodium borohydride as a reducing agent and acetic acid as a solvent.", "Step 3: Oxidation of 5-ethylhexanal to 5-ethylheptanoic acid using sodium hydroxide and hydrochloric acid as catalysts and sodium bicarbonate as a neutralizing agent.", "Step 4: Purification of 5-ethylheptanoic acid using magnesium sulfate as a drying agent and diethyl ether and petroleum ether as solvents." ] } | |
CAS RN |
1339912-26-3 |
Product Name |
5-ethylheptanoic acid |
Molecular Formula |
C9H18O2 |
Molecular Weight |
158.2 |
Purity |
95 |
Origin of Product |
United States |
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